Cas no 898789-12-3 ((2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898789-12-3
• MF: C₁₉H₂₀ClFN₂O
• MW: 346.826307296753
• MDL: MFCD03842324
• CID: 1945578
• PubChem ID: 24725046
• Update Time: 2025-05-24

(2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• LogP
• (2-chloro-4-fluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2-CHLORO-4-FLUORO-3'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 2-chloro-4-fluoro-3'-(4-methylpiperazinomethyl)benzophenone
• (2-Chloro-4-fluorophenyl){3-[(4-methyl-1-piperazinyl)methyl]phenyl}methanone
• AKOS016020859
• (2-Chloro-4-fluorophenyl){3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898789-12-3
• DTXSID10643442
• MFCD03842324

• MDL： MFCD03842324
• Inchi： 1S/C19H20ClFN2O/c1-22-7-9-23(10-8-22)13-14-3-2-4-15(11-14)19(24)17-6-5-16(21)12-18(17)20/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： DKVABXFLELPTGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 346.12500
• Monoisotopic Mass: 346.1248191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.33330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone

Comprehensive Overview of (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone (CAS No. 898789-12-3)

The compound (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone, identified by its CAS No. 898789-12-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This methanone derivative features a unique structural framework, combining a 2-chloro-4-fluorophenyl group with a 3-[(4-methylpiperazin-1-yl)methyl]phenyl moiety. Such a configuration is often explored for its bioactive properties, particularly in drug discovery and development.

In recent years, the demand for heterocyclic compounds and piperazine derivatives has surged, driven by their applications in designing novel therapeutics. The presence of both chloro and fluoro substituents in the phenyl ring enhances the molecule's reactivity and binding affinity, making it a candidate for targeting specific enzymes or receptors. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising focus on precision medicine and personalized therapies.

The 4-methylpiperazine segment of the molecule is a notable feature, as piperazine derivatives are widely used in medicinal chemistry due to their versatility and favorable pharmacokinetic properties. This structural motif is frequently employed to improve solubility and bioavailability, addressing one of the key challenges in modern drug formulation. The methylpiperazine group also contributes to the compound's ability to interact with biological targets, such as neurotransmitter receptors or signal transduction proteins.

From a synthetic perspective, CAS No. 898789-12-3 exemplifies the growing trend toward fragment-based drug design (FBDD). This approach involves assembling small molecular fragments, like the 2-chloro-4-fluorophenyl and methylpiperazine units, to create larger, more complex structures with tailored functionalities. Such strategies are increasingly adopted in high-throughput screening (HTS) campaigns, where efficiency and scalability are paramount.

Environmental and regulatory considerations also play a role in the study of this compound. With the pharmaceutical industry emphasizing green chemistry principles, researchers are exploring sustainable synthetic routes for methanone derivatives. Innovations in catalysis and solvent-free reactions are being applied to minimize waste and energy consumption during production. This aligns with broader industry goals, such as reducing carbon footprints and adhering to REACH compliance standards.

Another area of interest is the compound's potential role in neuropharmacology. Given the increasing prevalence of neurological disorders, molecules with piperazine and aryl ketone functionalities are being investigated for their effects on the central nervous system (CNS). For instance, the fluorophenyl group may influence blood-brain barrier permeability, a critical factor in CNS drug development. These attributes make CAS No. 898789-12-3 a subject of ongoing preclinical studies.

In summary, (2-chloro-4-fluoro-phenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone represents a compelling case study in modern medicinal chemistry. Its multifaceted structure, combined with the growing demand for targeted therapies and sustainable synthesis, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug design innovation and biomolecular interactions.